Cas no 57206-57-2 (Benzoic acid,3,4,5-trihydroxy-, bismuth(3+) salt (3:1))
57206-57-2 structure
Product Name:Benzoic acid,3,4,5-trihydroxy-, bismuth(3+) salt (3:1)
CAS No:57206-57-2
MF:C21H15BiO15
MW:716.315184831619
CID:372735
PubChem ID:54713299
Update Time:2025-04-19
Benzoic acid,3,4,5-trihydroxy-, bismuth(3+) salt (3:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trihydroxy-, bismuth(3+) salt (3:1)
- bismuth(3+) gallate
- Tris(3,4,5-trihydroxybenzoic acid)bismuth(III) salt
- 57206-57-2
- Bismuth(3+)gallate
- bismuth;4-carboxy-2,6-dihydroxyphenolate
-
- Inchi: 1S/3C7H6O5.Bi/c3*8-4-1-3(7(11)12)2-5(9)6(4)10;/h3*1-2,8-10H,(H,11,12);/q;;;+3/p-3
- InChI Key: SZDBTTDDEMLCSP-UHFFFAOYSA-K
- SMILES: [Bi+3].OC1C(=C(C=C(C(=O)O)C=1)O)[O-].OC1C(=C(C=C(C(=O)O)C=1)O)[O-].OC1C(=C(C=C(C(=O)O)C=1)O)[O-]
Computed Properties
- Exact Mass: 716.02100
- Monoisotopic Mass: 716.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 37
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 303A^2
Experimental Properties
- Boiling Point: 501.1°Cat760mmHg
- Flash Point: 271°C
- PSA: 302.46000
- LogP: -2.49930
Benzoic acid,3,4,5-trihydroxy-, bismuth(3+) salt (3:1) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
57206-57-2 (Benzoic acid,3,4,5-trihydroxy-, bismuth(3+) salt (3:1)) Related Products
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